Cas no 1258863-98-7 (1-(2-fluoroethyl)-1H-pyrazol-3-amine)
1258863-98-7 structure
Product Name:1-(2-fluoroethyl)-1H-pyrazol-3-amine
CAS No:1258863-98-7
MF:C5H8FN3
MW:129.135523796082
MDL:MFCD23130701
CID:4583069
PubChem ID:80697859
Update Time:2024-03-01
1-(2-fluoroethyl)-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Fluoro-ethyl)-1H-pyrazol-3-ylamine
- 1-(2-fluoroethyl)-1H-pyrazol-3-amine
-
- MDL: MFCD23130701
- Inchi: 1S/C5H8FN3/c6-2-4-9-3-1-5(7)8-9/h1,3H,2,4H2,(H2,7,8)
- InChI Key: MWSMIKDDSZIQEU-UHFFFAOYSA-N
- SMILES: N1(CCF)C=CC(N)=N1
Computed Properties
- Exact Mass: 129.07022543g/mol
- Monoisotopic Mass: 129.07022543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 88.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 266.8±20.0 °C at 760 mmHg
- Flash Point: 115.2±21.8 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-(2-fluoroethyl)-1H-pyrazol-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-fluoroethyl)-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F589275-5mg |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | F589275-10mg |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 10mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F589275-50mg |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 50mg |
$ 340.00 | 2022-06-05 | ||
| Chemenu | CM431677-250mg |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM431677-500mg |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM431677-1g |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-345687-0.05g |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 95% | 0.05g |
$252.0 | 2023-09-03 | |
| Enamine | EN300-345687-0.1g |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 95% | 0.1g |
$376.0 | 2023-09-03 | |
| Enamine | EN300-345687-0.25g |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 95% | 0.25g |
$538.0 | 2023-09-03 | |
| Enamine | EN300-345687-0.5g |
1-(2-fluoroethyl)-1H-pyrazol-3-amine |
1258863-98-7 | 95% | 0.5g |
$847.0 | 2023-09-03 |
1-(2-fluoroethyl)-1H-pyrazol-3-amine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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